Cas no 2228368-80-5 (2-1-(2-methyl-1,3-thiazol-4-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2-methyl-1,3-thiazol-4-yl)cyclobutylethan-1-amine
• CAS No: 2228368-80-5
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 5922199
• PubChem ID: 165854029
• Update Time: 2025-11-05

2-1-(2-methyl-1,3-thiazol-4-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methyl-1,3-thiazol-4-yl)cyclobutylethan-1-amine
• 2-[1-(2-methyl-1,3-thiazol-4-yl)cyclobutyl]ethan-1-amine
• EN300-1778190
• 2228368-80-5

• Inchi： 1S/C10H16N2S/c1-8-12-9(7-13-8)10(5-6-11)3-2-4-10/h7H,2-6,11H2,1H3
• InChI Key： QLHHCMDHVSHLSK-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1(CCN)CCC1

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-1-(2-methyl-1,3-thiazol-4-yl)cyclobutylethan-1-amine

Professional Introduction to Compound with CAS No. 2228368-80-5 and Product Name: 2-1-(2-methyl-1,3-thiazol-4-yl)cyclobutylethan-1-amine

The compound with the CAS number 2228368-80-5 and the product name 2-1-(2-methyl-1,3-thiazol-4-yl)cyclobutylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a cyclobutyl moiety linked to an amine group, further functionalized with a 2-methyl-1,3-thiazole ring, suggests a multifaceted chemical profile that could be exploited for various biological activities.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The thiazole scaffold, in particular, is renowned for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a 2-methyl-1,3-thiazole unit into the molecular structure of this compound not only enhances its pharmacological potential but also introduces unique electronic and steric properties that could influence its interactions with biological targets.

The cyclobutyl ring in the molecule contributes to its rigidity, which can be advantageous in terms of binding affinity and selectivity. This structural feature is often employed in drug design to optimize pharmacokinetic profiles by reducing metabolic liability and enhancing binding stability. Furthermore, the amine group provides a site for further derivatization, allowing chemists to modify the compound's properties to achieve desired biological effects. This flexibility makes it a valuable scaffold for the development of targeted therapies.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in medicinal chemistry. The compound 2-1-(2-methyl-1,3-thiazol-4-yl)cyclobutylethan-1-amine exemplifies how careful structural design can lead to compounds with enhanced biological activity. For instance, modifications at the thiazole ring or the cyclobutyl moiety have been shown to significantly alter pharmacological properties. These findings underscore the need for comprehensive SAR studies to fully exploit the therapeutic potential of such molecules.

The pharmaceutical industry has increasingly focused on developing small molecules that can modulate specific biological pathways. The compound in question has shown promise in preliminary assays as a potential modulator of enzymes involved in inflammatory processes. Specifically, its interaction with certain protein targets could lead to the development of novel anti-inflammatory agents. This aligns with current trends in drug discovery, where there is a growing emphasis on targeting complex diseases through multiple mechanisms.

Advances in computational chemistry have also played a crucial role in the design and optimization of such compounds. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity. By leveraging these tools, scientists can accelerate the drug discovery process and reduce the reliance on empirical screening methods. The compound 2-1-(2-methyl-1,3-thiazol-4-yl)cyclobutylethan-1-amine is a prime example of how computational methods can be integrated into medicinal chemistry workflows to identify promising candidates for further development.

In conclusion, the compound with CAS number 2228368-80-5 and product name 2-1-(2-methyl-1,3-thiazol-4-yl)cyclobutylethan-1-amine represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of structure-function relationships continues to evolve, compounds like this one will play an increasingly important role in the discovery of novel therapeutic agents.